Cas no 351002-11-4 (Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester)

• Product Name: Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester
• CAS No: 351002-11-4
• MF: C₁₄H₁₂F₃NO₆S
• MW: 379.308393478394
• CID: 1468065
• PubChem ID: 11603298
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester
• DB-189551
• (2-morpholin-4-yl-4-oxochromen-8-yl) trifluoromethanesulfonate
• 2-(4-morpholinyl)-8-trifluoromethanesulfonyloxy-4H-1-benzopyran-4-one
• trifluoromethanesulfonic acid 2-(morpholin-4-yl)-4-oxo-4H-chromen-8-yl ester
• AMY42332
• SCHEMBL434090
• trifluoro-methanesulfonic acid 2-morpholin-4-yl-4-oxo-4H-chromen-8-yl ester
• EX-A4906
• trifluoro-methanesulfonic acid 2-morpholin-4-yl-4-oxo-4H-1-benzopyran-8-yl ester
• 351002-11-4

• Inchi： 1S/C14H12F3NO6S/c15-14(16,17)25(20,21)24-11-3-1-2-9-10(19)8-12(23-13(9)11)18-4-6-22-7-5-18/h1-3,8H,4-7H2
• InChI Key： PQTXIVHYFSFWFT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC=CC2C(C=C(N3CCOCC3)OC=21)=O

Computed Properties

• Exact Mass: 379.03376
• Monoisotopic Mass: 379.03374276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 82.14